![molecular formula C11H13N3O B3852460 5-methyl-4-(2-methylbenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one](/img/structure/B3852460.png)
5-methyl-4-(2-methylbenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
Overview
Description
5-methyl-4-(2-methylbenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one is a chemical compound that has been extensively studied due to its potential applications in scientific research. This compound has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for scientists in various fields.
Mechanism of Action
The mechanism of action of 5-methyl-4-(2-methylbenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one is not well understood. However, it is believed to act as a chelating agent, binding to metal ions and facilitating their reactions with other molecules.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to have antioxidant activity, as well as anti-inflammatory and anti-cancer properties. Additionally, this compound has been found to have neuroprotective effects, making it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-methyl-4-(2-methylbenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one in lab experiments is its versatility. This compound can be used in a variety of reactions and has been found to be an effective ligand for a variety of metals. However, one limitation of this compound is its relatively high cost, which may make it less accessible to some researchers.
Future Directions
There are many potential future directions for research involving 5-methyl-4-(2-methylbenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one. One area of interest is its potential as a treatment for neurodegenerative diseases. Additionally, this compound could be further studied as a ligand for other metals, or as a potential drug candidate for cancer or inflammation. Finally, research could focus on developing more cost-effective synthesis methods for this compound, making it more accessible to a wider range of researchers.
Scientific Research Applications
5-methyl-4-(2-methylbenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one has been used in a variety of scientific research applications. One of the most notable is its use as a ligand in metal-catalyzed reactions. This compound has been found to be an effective ligand for a variety of metals, including palladium, platinum, and copper.
properties
IUPAC Name |
3-methyl-4-[(2-methylphenyl)methyl]-1H-1,2,4-triazol-5-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3O/c1-8-5-3-4-6-10(8)7-14-9(2)12-13-11(14)15/h3-6H,7H2,1-2H3,(H,13,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCLJAZPGVSLYBS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CN2C(=NNC2=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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